
preparing VU0155094 stock solution and
working concentrations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: VU0155094

Cat. No.: B1676656 Get Quote

Application Notes and Protocols: VU0155094
For Researchers, Scientists, and Drug Development
Professionals
Introduction

VU0155094 is a positive allosteric modulator (PAM) that exhibits differential activity across

group III metabotropic glutamate receptors (mGluRs), including mGluR4, mGluR6, mGluR7,

and mGluR8.[1][2][3] As a PAM, VU0155094 does not typically activate the receptor directly but

enhances the response of the receptor to an orthosteric agonist, such as glutamate.[1][4] This

modulation of group III mGluRs, which are predominantly presynaptic and regulate

neurotransmitter release, makes VU0155094 a valuable tool for studying the physiological

roles of these receptors and for potential therapeutic development in neurological and

psychiatric disorders.[2][3]

This document provides detailed protocols for the preparation of VU0155094 stock solutions

and subsequent working concentrations for various experimental applications.
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Property Value Source

Molecular Weight 436.52 g/mol [5]

CAS Number 731006-86-3 [5]

Appearance White to light yellow solid [5]

Storage of Solid
-20°C for 3 years, 4°C for 2

years
[5]

Storage of Stock Solution
-80°C for 6 months; -20°C for 1

month
[5][6]

Solubility

Solvent Concentration Notes Source

DMSO
100 mg/mL (229.08

mM)

Requires sonication.

Use newly opened,

anhydrous DMSO as

the compound is

hygroscopic.

[5]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (5.73 mM)
Requires sonication

and warming to 80°C.
[5]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (5.73 mM)
Requires sonication

and warming to 80°C.
[5]

10% DMSO, 90%

Corn Oil
2.5 mg/mL (5.73 mM)

Requires sonication

and warming to 80°C.
[5]
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Receptor
Subtype

Assay Type Agonist
VU0155094
Potency (EC₅₀)

Source

rat mGluR8
Thallium flux

(GIRK)

Glutamate

(EC₂₀)
1.6 µM [1]

human mGluR4

Calcium

mobilization

(Gqi5)

Glutamate

(EC₂₀)
3.2 µM [1]

rat mGluR7

Calcium

mobilization

(Gα15)

L-AP4 (EC₂₀) 1.5 µM [1]

rat mGluR8

Calcium

mobilization

(Gα15)

Glutamate

(EC₂₀)
900 nM [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM VU0155094 Stock
Solution in DMSO
This protocol details the preparation of a high-concentration stock solution of VU0155094,

which can be stored for later use.

Materials:

VU0155094 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Sonicator (optional)
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Procedure:

Allow the VU0155094 powder to equilibrate to room temperature before opening the vial to

prevent condensation.

Weigh out the desired amount of VU0155094 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.365 mg of VU0155094.

Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM stock solution,

the required volume can be calculated using the following formula: Volume (mL) = (Mass

(mg) / 436.52 ( g/mol )) / 10 (mmol/L) * 1000

Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

sonicate the solution for short intervals to aid dissolution.[5]

Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[5][6]

Protocol 2: Preparation of Working Concentrations for In
Vitro Assays
This protocol describes the dilution of the DMSO stock solution to prepare working

concentrations for cell-based assays.

Materials:

10 mM VU0155094 stock solution in DMSO

Appropriate assay buffer (e.g., Hank's Balanced Salt Solution (HBSS), DMEM)

Sterile microcentrifuge tubes

Pipettes

Procedure:
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Thaw a single aliquot of the 10 mM VU0155094 stock solution at room temperature.

Perform serial dilutions of the stock solution in the assay buffer to achieve the desired final

concentrations. It is recommended to prepare intermediate dilutions to ensure accuracy.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:100 dilution followed by a 1:10 dilution.

Ensure that the final concentration of DMSO in the working solution is low (typically ≤ 0.1%)

to avoid solvent-induced cellular toxicity. A vehicle control containing the same final

concentration of DMSO should be included in all experiments.

In a typical experiment, cells would be pre-incubated with the VU0155094 working solution

for a specified period before the addition of an agonist.[1] For instance, in a calcium

mobilization assay, cells might be pre-treated with VU0155094 for 2 minutes prior to the

addition of an EC₂₀ concentration of glutamate or another agonist.[1]
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Stock Solution Preparation Working Solution Preparation
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Perform Serial Dilutions in Assay Buffer
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VU0155094 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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